Cas no 1330751-81-9 (1-Isobutyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-Isobutyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1330751-81-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5198088
• Update Time: 2023-08-25

1-Isobutyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-1H-pyrrole-3-carboxylic acid
• 1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid
• SB63863
• 1-Isobutyl-1H-pyrrole-3-carboxylicacid

• Inchi： 1S/C9H13NO2/c1-7(2)5-10-4-3-8(6-10)9(11)12/h3-4,6-7H,5H2,1-2H3,(H,11,12)
• InChI Key： YWRUHLHNSFNQES-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C=1)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids